2-ethoxy-4-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-ethoxy-4-[[3-(2-hydroxyethyl)-4-propan-2-ylpiperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C18H30N2O3/c1-4-23-18-11-15(5-6-17(18)22)12-19-8-9-20(14(2)3)16(13-19)7-10-21/h5-6,11,14,16,21-22H,4,7-10,12-13H2,1-3H3
• InChI Key: KRASYLKJDHSMGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(C(C2)CCO)C(C)C)O
• Molecular Formula: C18H30N2O3
• Molecular Weight: 322.4 g/mol

Description

2-ethoxy-4-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}phenol is an organic compound with the molecular formula C20H32N2O3. It is also known as Etazolate and is a selective phosphodiesterase 4 (PDE4) inhibitor. The compound has been the focus of scientific research due to its potential therapeutic applications in various medical conditions.

Mechanism of Action

2-ethoxy-4-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}phenol exerts its pharmacological effects by inhibiting the activity of the PDE4 enzyme. This enzyme is involved in the breakdown of cyclic adenosine monophosphate (cAMP), which is an important cellular signaling molecule. By inhibiting PDE4, this compound increases the levels of cAMP, leading to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. It has also been shown to have anti-anxiety and anti-depressant effects by modulating the levels of neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}phenol in lab experiments is its selective inhibition of PDE4. This allows for the specific targeting of cAMP signaling pathways, which can be useful in studying various physiological processes. However, one of the limitations of using the compound is its potential toxicity, which can vary depending on the dose and duration of exposure.

Future Directions

There are several future directions for the study of 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}phenol. One potential area of research is its potential use as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research is its potential use in the treatment of inflammatory disorders, such as rheumatoid arthritis. Additionally, further studies are needed to determine the optimal dose and duration of exposure to the compound, as well as its potential side effects.

Synthesis Methods

The synthesis of 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}phenol is a multi-step process that involves the reaction of 2-ethoxy-4-hydroxybenzaldehyde with 3-(2-hydroxyethyl)-4-isopropyl-1-piperazinecarboxylic acid. The resulting product is then subjected to a series of chemical reactions, including acetylation, reduction, and methylation, to yield the final compound.

Scientific Research Applications

The potential therapeutic applications of 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-isopropyl-1-piperazinyl]methyl}phenol have been the focus of scientific research. The compound has been shown to have anti-inflammatory, anti-anxiety, and anti-depressant effects. It has also been studied as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.